molecular formula C6H10ClNO B076833 1-Piperidinecarbonyl chloride CAS No. 13939-69-0

1-Piperidinecarbonyl chloride

Cat. No. B076833
CAS RN: 13939-69-0
M. Wt: 147.6 g/mol
InChI Key: BIFDXOOJPDHKJH-UHFFFAOYSA-N
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Description

1-Piperidinecarbonyl chloride is a chemical compound of interest due to its applications in the synthesis of various organic molecules. It serves as an intermediate in the preparation of functionalized piperidines, which are significant in medicinal chemistry and materials science.

Synthesis Analysis

1-Piperidinecarbonyl chloride can be synthesized through various methods, including the conversion of 1,3-dicarbonyl compounds to highly functionalized piperidines using catalytic amounts of bromodimethylsulfonium bromide (Khan, Parvin, & Choudhury, 2008). This process involves multi-component reactions that allow for the facile access to these functionalized compounds.

Molecular Structure Analysis

The molecular structure of related piperidine compounds has been extensively studied. For example, the crystal and molecular structure of (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1-carbonyl) acrylate reveals detailed information on how functional groups influence the overall molecular conformation (Khan, Ibrar, Lal, Altaf, & White, 2013).

Scientific Research Applications

Solvolysis Studies

  • Scientific Field: Chemistry
  • Application Summary: 1-Piperidinecarbonyl chloride is used in solvolysis studies. The specific rates of solvolysis of 1-Piperidinecarbonyl chloride have been determined in 26 pure and binary solvents at 25.0°C .
  • Methods of Application: The solvolysis of 1-Piperidinecarbonyl chloride in binary aqueous solvent mixtures is studied using the extended Grunwald-Winstein equation .
  • Results: It is proposed that the solvolyses of 1-Piperidinecarbonyl chloride in binary aqueous solvent mixtures proceed through an ionization pathway rather than through an S1/S2 and/or ionization/(ionization-elimination) pathway .

Pharmaceutical Industry

  • Scientific Field: Pharmaceutical Industry
  • Application Summary: 1-Piperidinecarbonyl chloride is used in large amounts in the pharmaceutical industry. They are very important reagents for the preparation of P2Y12 antagonists and the inhibition of platelet aggregation .
  • Methods of Application: The specific methods of application are not detailed in the source, but it mentions that these compounds play roles as potent hNK1 antagonists and anti-HIV agents .
  • Results: The outcomes of these applications are not specified in the source .

Synthesis of Various Piperidine Derivatives

  • Scientific Field: Organic Chemistry
  • Application Summary: 1-Piperidinecarbonyl chloride is used in the synthesis of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
  • Methods of Application: The specific methods of application are not detailed in the source .
  • Results: The outcomes of these applications are not specified in the source .

Synthesis of Antitumor Agents

  • Scientific Field: Medicinal Chemistry
  • Application Summary: 1-Piperidinecarbonyl chloride is used in the synthesis of antitumor agents that act as potent chemosensitizers .
  • Methods of Application: The specific methods of application are not detailed in the source .
  • Results: The outcomes of these applications are not specified in the source .

Synthesis of Oxime Carbamates

  • Scientific Field: Medicinal Chemistry
  • Application Summary: 1-Piperidinecarbonyl chloride is used in the synthesis of oxime carbamates, which act as reversible inhibitors of fatty acid amide hydrolase .
  • Methods of Application: The specific methods of application are not detailed in the source .
  • Results: The outcomes of these applications are not specified in the source .

Synthesis of Dipeptidyl Peptidase 4 Inhibitors

  • Scientific Field: Medicinal Chemistry
  • Application Summary: 1-Piperidinecarbonyl chloride is used in the synthesis of dipeptidyl peptidase 4 inhibitors for the treatment of type 2 diabetes .
  • Methods of Application: The specific methods of application are not detailed in the source .
  • Results: The outcomes of these applications are not specified in the source .

Synthesis of HIV-1 Vpr Inhibitors

  • Scientific Field: Medicinal Chemistry
  • Application Summary: 1-Piperidinecarbonyl chloride is used in the synthesis of a coumarin-based HIV-1 Vpr inhibitor .
  • Methods of Application: The specific methods of application are not detailed in the source .
  • Results: The outcomes of these applications are not specified in the source .

Synthesis of Glycogen Synthase Kinase-3 Inhibitors

  • Scientific Field: Medicinal Chemistry
  • Application Summary: 1-Piperidinecarbonyl chloride is used in the synthesis of bisarylmaleimide glycogen synthase kinase-3 inhibitors .
  • Methods of Application: The specific methods of application are not detailed in the source .
  • Results: The outcomes of these applications are not specified in the source .

Synthesis of Niemann-Pick Type C Disease Therapeutics

  • Scientific Field: Medicinal Chemistry
  • Application Summary: 1-Piperidinecarbonyl chloride is used in the synthesis of lysosomal acid lipase inhibitors and potential Niemann-Pick type C disease therapeutics .
  • Methods of Application: The specific methods of application are not detailed in the source .
  • Results: The outcomes of these applications are not specified in the source .

Safety And Hazards

1-Piperidinecarbonyl chloride is classified as a dangerous good for transport and may be subject to additional shipping charges. It is known to cause severe skin burns and eye damage. Precautionary measures include avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Protective equipment, including chemical impermeable gloves, should be worn, and adequate ventilation should be ensured .

Relevant Papers While specific papers on 1-Piperidinecarbonyl chloride were not found, there are numerous papers on piperidine derivatives and their synthesis and pharmacological applications . These could provide valuable insights into the potential uses and future directions for 1-Piperidinecarbonyl chloride.

properties

IUPAC Name

piperidine-1-carbonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10ClNO/c7-6(9)8-4-2-1-3-5-8/h1-5H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BIFDXOOJPDHKJH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)C(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10ClNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30287307
Record name 1-Piperidinecarbonyl chloride
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Molecular Weight

147.60 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Product Name

1-Piperidinecarbonyl chloride

CAS RN

13939-69-0
Record name 1-Piperidinecarbonyl chloride
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Record name 1-Piperidinecarbonyl chloride
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Record name 1-Piperidinecarbonyl chloride
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Record name 1-Piperidinecarbonyl chloride
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Record name 1-Piperidinecarbonyl chloride
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Record name 1-Piperidinecarbonyl chloride
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Synthesis routes and methods

Procedure details

Piperidine (0.3 g, 3.52 mmol) was added to a mixture of phosgene (4.7 ml of 20% phosgene in toluene solution, 8.81 mmol) in methylene chloride (5 ml) at 0° C. The mixture was stirred at 0° C. for 1 hour. The reaction mixture was evaporated in vacuo. The residue was suspended in ether, filtered and the eluents were condensed to obtain a yellow oil. Purification by flash column chromatography (silica gel, 0-20% ethyl acetate/hexane) gave 0.162 g of the title product. IR (film) 1738.9 cm−1.
Quantity
0.3 g
Type
reactant
Reaction Step One
Quantity
4.7 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
46
Citations
JR Hwu, MH Hsu, RCC Huang - Bioorganic & medicinal chemistry letters, 2008 - Elsevier
… Treatment of NDGA with 1-piperidinecarbonyl chloride in the presence of pyridine at 0 C produced the NDGA carbamate 6a in 72% yield. Under the same conditions, NDGA reacted …
Number of citations: 45 www.sciencedirect.com
HJ Choi, D Ali, JP Lee, KY Yang, JK Park… - Bulletin of the Korean …, 2011 - koreascience.kr
… ) of 1-piperidinecarbonyl chloride in binary solvent mixtures … Plot of log(k/k0) for solvolyses of 1-piperidinecarbonyl chloride against … for solvolyses of 1-piperidinecarbonyl chloride at 25 …
Number of citations: 3 koreascience.kr
X Creary, AJ Rollin - The Journal of Organic Chemistry, 1979 - ACS Publications
… -34-7; cyclohexyl chloroformate, 13248-54-9; cholesteryl chloroformate, 7144-08-3; phenyl chloroformate, 1885-14-9; dimethylcarbamic chloride, 79-44-7; 1 -piperidinecarbonyl chloride…
Number of citations: 10 pubs.acs.org
MJ D'Souza, DN Kevill - International Journal of Molecular Sciences, 2016 - mdpi.com
… The much slower reaction for the 4-morpholinecarbonyl chloride than for the 1-piperidinecarbonyl chloride was considered to reflect the electron-withdrawing influence of the oxygen …
Number of citations: 14 www.mdpi.com
TV Pho, FM Toma, ML Chabinyc… - Angewandte Chemie …, 2013 - Wiley Online Library
… triimides (DTIs) were prepared in three high-yielding steps, with the key reaction being the Friedel–Crafts carbamylation of decacyclene using 1-piperidinecarbonyl chloride to afford the …
Number of citations: 93 onlinelibrary.wiley.com
J Borisek, M Vizovisek, P Sosnowski… - Journal of medicinal …, 2015 - ACS Publications
… reacted in turn with 1-piperidinecarbonyl chloride to afford 10 (16% overall yield). Noteworthy, the reaction of 4-amino-3-fluorobenzoic acid with 1-piperidinecarbonyl chloride led to the …
Number of citations: 26 pubs.acs.org
WA Bolhofer, JC Sheehan… - Journal of the American …, 1960 - ACS Publications
Nine new penicillin analogs have been synthesized totally in multigram quantities from/-butyl 4-carbobenzyloxy-5, 5-dimethyl-a-amino-2-thiazolidineacetate hydrochloride (I). Reaction …
Number of citations: 18 pubs.acs.org
R Leiva, C Seira, A McBride, M Binnie, FJ Luque… - Bioorganic & Medicinal …, 2015 - Elsevier
… Briefly, the reaction of amantadine with 1-piperidinecarbonyl chloride in dichloromethane in the presence of triethylamine furnished, after column chromatography, urea 6 in 31% yield. …
Number of citations: 8 www.sciencedirect.com
GM Shutske, JD Tomer, KJ Kapples, NJ Hrib… - Journal of …, 1992 - Elsevier
… Compound 6a was also reacted with 1-piperidinecarbonyl chloride to give 7n, which yielded the corresponding 4-aminod-pyridyl carbamate 2c after hydrolysis in aqueous trifluoroacetic …
Number of citations: 5 www.sciencedirect.com
R Leiva Martínez, C Seira Castán… - … & Medicinal Chemistry …, 2015 - diposit.ub.edu
The adamantane scaffold is found in several marketed drugs and in many investigational 11b-HSD1 inhibitors. Interestingly, all the clinically approved adamantane derivatives are C-1 …
Number of citations: 2 diposit.ub.edu

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